Cas no 1159512-27-2 (2-Amino-4-(pentafluorosulfanyl)phenol)

• Product Name: 2-Amino-4-(pentafluorosulfanyl)phenol
• CAS No: 1159512-27-2
• MF: C₆H₆F₅NOS
• MW: 235.174957752228
• MDL: MFCD11501041
• CID: 2602740
• PubChem ID: 45933653
• Update Time: 2025-06-25

2-Amino-4-(pentafluorosulfanyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-hydroxyphenylsulphur pentafluoride
• 2-Amino-4-(pentafluoro-λ⁶-sulfanyl)phenol
• STL555840
• C6H6F5NOS
• 2-AMINO-4-(PENTAFLUORO-??-SULFANYL)PHENOL
• AKOS016015473
• 1159512-27-2
• SCHEMBL16692660
• BBL102041
• E6-sulfanyl)phenol
• DTXSID50672877
• CS-0316645
• 2-Amino-4-(pentafluoro-
• AS-38444
• 3-Amino-4-hydroxyphenylsulfur pentafluoride
• MFCD11501041
• 2-Amino-4-(pentafluorosulfanyl)phenol, >=95% (HPLC)
• 2-AMINO-4-(PENTAFLUOROSULFANYL)PHENOL
• 2-amino-4-(pentafluoro-lambda6-sulfanyl)phenol
• Sulfur, (3-amino-4-hydroxyphenyl)pentafluoro-, (OC-6-21)-
• 2-Amino-4-(pentafluoro-lambda~6~-sulfanyl)phenol
• DTXCID90623626
• 2-Amino-4-(pentafluorosulfanyl)phenol

• MDL： MFCD11501041
• Inchi： 1S/C6H6F5NOS/c7-14(8,9,10,11)4-1-2-6(13)5(12)3-4/h1-3,13H,12H2
• InChI Key： XWNMWJJEYUMLCP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)N)O)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 235.00902580g/mol
• Monoisotopic Mass: 235.00902580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 47.2Ų

2-Amino-4-(pentafluorosulfanyl)phenol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 2-Amino-4-(pentafluorosulfanyl)phenol

Professional Introduction to Compound with CAS No. 1159512-27-2 and Product Name: 2-Amino-4-(pentafluorosulfanyl)phenol

The compound with the CAS number 1159512-27-2 is a highly specialized chemical entity characterized by its molecular structure, which includes a pentafluorosulfanyl substituent and an amino group on a phenolic backbone. This unique configuration imparts distinct chemical and pharmacological properties, making it a subject of significant interest in the field of medicinal chemistry and drug development. The product name, 2-Amino-4-(pentafluorosulfanyl)phenol, precisely describes its chemical composition, highlighting the positions and types of functional groups present.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. Among these, pentafluorosulfanyl derivatives have gained particular attention for their ability to modulate biological pathways effectively. The presence of this group in 2-Amino-4-(pentafluorosulfanyl)phenol suggests potential applications in the development of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The phenolic ring serves as a versatile scaffold that can be further modified to create libraries of compounds with tailored properties. The amino group at the 2-position provides a site for further functionalization, enabling the synthesis of more complex derivatives. These features make 2-Amino-4-(pentafluorosulfanyl)phenol a valuable building block in medicinal chemistry.

Recent studies have demonstrated the potential of fluorinated phenols in inhibiting specific enzymes and receptors involved in inflammatory and infectious diseases. For instance, research has shown that compounds containing pentafluorosulfanyl groups exhibit potent anti-inflammatory effects by modulating cytokine production and inhibiting key signaling pathways. The amino group in 2-Amino-4-(pentafluorosulfanyl)phenol could be exploited to enhance these effects by forming hydrogen bonds or participating in salt bridge interactions with target proteins.

The pharmacokinetic properties of 2-Amino-4-(pentafluorosulfanyl)phenol are also of great interest. Fluorine atoms can influence drug absorption, distribution, metabolism, and excretion (ADME) profiles by affecting lipophilicity and metabolic stability. Preliminary computational studies suggest that this compound may exhibit favorable oral bioavailability and prolonged half-life, making it a promising candidate for further development into an oral therapeutic.

In addition to its pharmacological potential, 2-Amino-4-(pentafluorosulfanyl)phenol may find applications in materials science and industrial chemistry. The unique electronic properties of the pentafluorosulfanyl group make it useful in designing advanced materials with specific optical or electronic characteristics. For example, such compounds could be employed in organic electronics or as precursors for liquid crystal displays.

The synthesis of 2-Amino-4-(pentafluorosulfanyl)phenol presents both challenges and opportunities. While the availability of fluorinated intermediates has improved significantly over the years, achieving high yields and purity remains a key concern. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and flow chemistry techniques, may offer solutions to these challenges. Furthermore, green chemistry principles should be integrated into the synthetic process to minimize environmental impact.

Future research directions for 2-Amino-4-(pentafluorosulfanyl)phenol should focus on expanding its chemical space through structural diversification and exploring its biological activity in greater detail. High-throughput screening (HTS) campaigns could identify novel derivatives with enhanced potency or selectivity against specific targets. Additionally, computational modeling can aid in understanding the molecular interactions between this compound and its biological targets at an atomic level.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized the way new compounds are designed and evaluated. AI-driven platforms can predict the biological activity of virtual analogs of 2-Amino-4-(pentafluorosulfanyl)phenol, acceleratinng the identification of lead candidates for further optimization. These technologies hold immense promise for accelerating the development of next-generation therapeutics based on fluorinated phenols.

In conclusion, 2-Amino-4-(pentafluorosulfanyl)phenol (CAS No. 1159512-27-2) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features make it a promising candidate for further exploration in drug discovery programs targeting various diseases. As research continues to uncover new synthetic strategies and biological insights, this compound is poised to play a significant role in advancing therapeutic innovation.